Cas no 1211526-62-3 (3-Bromo-6-chloro-2-methoxypyridine)

• Product Name: 3-Bromo-6-chloro-2-methoxypyridine
• CAS No: 1211526-62-3
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD18257579
• CID: 1024997
• PubChem ID: 53217454
• Update Time: 2025-08-05

3-Bromo-6-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-methoxypyridine
• AMPD00065
• NPCVTFQTUUYXQP-UHFFFAOYSA-N
• 2-methoxy-3-bromo-6-chloropyridine
• FCH1365680
• OR51871
• AM84278
• SB21251
• Pyridine, 3-bromo-6-chloro-2-methoxy-
• AX8229848
• ST24022763
• Z8278
• DTXSID70682493
• A857516
• SY015982
• EN300-1914141
• SCHEMBL15300740
• MFCD18257579
• DA-23948
• DS-17447
• 1211526-62-3
• AKOS015892002
• AC-27976

• MDL： MFCD18257579
• Inchi： 1S/C6H5BrClNO/c1-10-6-4(7)2-3-5(8)9-6/h2-3H,1H3
• InChI Key： NPCVTFQTUUYXQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1OC)Cl

Computed Properties

• Exact Mass: 220.92400
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.650±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 227.3±35.0 ºC (760 Torr),
• Flash Point: 91.3±25.9 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 22.12000
• LogP: 2.50610

Additional information on 3-Bromo-6-chloro-2-methoxypyridine

Comprehensive Overview of 3-Bromo-6-chloro-2-methoxypyridine (CAS No. 1211526-62-3): Properties, Applications, and Industry Insights

3-Bromo-6-chloro-2-methoxypyridine (CAS 1211526-62-3) is a halogen-substituted pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its versatile reactivity. This compound features a methoxy group at the 2-position and bromo and chloro substituents at the 3- and 6-positions, respectively, making it a valuable intermediate for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. Its molecular formula, C₆H₅BrClNO, and precise structural configuration enable tailored modifications for drug discovery, particularly in kinase inhibitors and antimicrobial agents.

Recent trends highlight the growing demand for halogenated pyridines in small-molecule drug development, with 1211526-62-3 frequently appearing in patents for oncology and CNS therapeutics. Researchers prioritize its regioselective functionalization, leveraging the bromo and chloro groups for sequential derivatization. A 2023 study in the Journal of Medicinal Chemistry emphasized its role in synthesizing proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. This aligns with frequent search queries like "pyridine building blocks for PROTACs" or "3-Bromo-6-chloro-2-methoxypyridine suppliers".

From a synthetic chemistry perspective, CAS 1211526-62-3 exhibits stability under inert atmospheres but requires careful handling due to sensitivity to strong acids/bases. Its melting point (~45–50°C) and solubility profile (organic solvents like DCM/THF) make it suitable for high-throughput screening workflows. Industry forums often discuss its cost-effectiveness compared to similar polyhalogenated pyridines, with purity (>97%) being a key purchasing criterion. Analytical data (NMR, LC-MS) typically confirms the absence of common byproducts such as debrominated analogs.

Environmental and regulatory considerations for 3-Bromo-6-chloro-2-methoxypyridine focus on sustainable synthesis routes. A 2024 Green Chemistry review highlighted copper-catalyzed halogen exchange methods to reduce waste. This resonates with searches for "green synthesis of halogenated heterocycles". Suppliers increasingly provide REACH-compliant documentation, addressing concerns about halogen persistence in ecosystems.

In material science, this compound’s electron-withdrawing properties interest researchers developing organic semiconductors and OLED precursors. Its ability to modify π-conjugation systems aligns with queries like "pyridine derivatives for optoelectronics". Recent patents describe its incorporation into ligand designs for phosphorescent emitters, leveraging the methoxy group’s steric effects.

The global market for 1211526-62-3 reflects expanding applications, with North American and Asian suppliers dominating production. Pricing trends correlate with bromine availability, prompting interest in bromine-free alternatives. However, its unique reactivity maintains demand, particularly for high-value pharmaceuticals. Analytical challenges, such as distinguishing positional isomers via HPLC methods, remain a technical discussion point in chromatography communities.

Future directions for 3-Bromo-6-chloro-2-methoxypyridine research include flow chemistry adaptations and biocatalytic halogenation. Its role in AI-assisted molecular design (e.g., generative chemistry platforms) is another emerging focus, matching search trends like "machine learning for heterocycle optimization". As synthetic methodologies evolve, this compound’s balance of reactivity and stability ensures its continued relevance in industrial and academic settings.